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Compound of Interest

Compound Name: UoS12258

Cat. No.: B11938622

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, mechanism
of action, and pharmacological profile of UoS12258, a potent and selective positive allosteric
modulator of the a-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor. All
data presented herein is derived from peer-reviewed scientific literature, with detailed
experimental protocols and visual representations of key pathways and workflows.

Core Chemical Structure and Properties

Uo0S12258, systematically named N-[(2S)-5-(6-fluoro-3-pyridinyl)-2,3-dihydro-1H-inden-2-yl]-2-
propanesulfonamide, is a novel compound with significant potential in the modulation of
glutamatergic neurotransmission. Its chemical and physical properties are summarized in the
table below.
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Property Value

N-[(2S)-5-(6-fluoro-3-pyridinyl)-2,3-dihydro-1H-

UPAC Name inden-2-yl]-2-propanesulfonamide
CAS Number 875927-64-3

Molecular Formula C17H19FN202S

Molecular Weight 334.41 g/mol

Appearance Solid

Purity >98%

Solubility DMSO: 2 mg/ml; Ethanol: 1 mg/mi

Mechanism of Action: Positive Allosteric Modulation
of AMPA Receptors

Uo0S12258 functions as a positive allosteric modulator (PAM) of AMPA receptors, which are
critical for fast synaptic transmission in the central nervous system. Unlike direct agonists,
Uo0S12258 does not activate AMPA receptors on its own. Instead, it binds to an allosteric site
on the receptor complex, enhancing the receptor's response to the endogenous
neurotransmitter, glutamate. This potentiation of AMPA receptor activity leads to an increase in
the frequency and amplitude of excitatory postsynaptic currents.

Signaling Pathway

The binding of UoS12258 to the AMPA receptor potentiates the glutamate-induced influx of
sodium (Na*) and calcium (Ca?*) ions into the postsynaptic neuron. This enhanced cation
influx leads to a greater depolarization of the postsynaptic membrane, increasing the likelihood
of action potential firing and strengthening synaptic transmission. This mechanism is central to
processes such as learning and memory.
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Uo0S12258 enhances AMPA receptor signaling.

Quantitative Pharmacological Data

The following tables summarize the key in vitro and in vivo pharmacological data for

UoS12258.

: i

Assay Cell Line Parameter Value
HEK?293 cells

FLIPR Assay expressing human ECso 2.51 uM
GluA2
Rat native hetero-

) ) ] Minimum Effective
Electrophysiology oligomeric AMPA ) ~10 nM
Concentration
receptors
In Vivo Efficacy
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Animal Model Behavioral Test Dosing Key Finding
Novel Object -
. Reversal of cognitive
Rat Recognition (Delay- Acute: 0.3 mg-kg—1 o
) o deficit
induced deficit)
Novel Object ) o
- Sub-chronic: 0.03 Reduced minimum
Rat Recognition (Delay- )
) o mg-kg—1 effective dose
induced deficit)
Scopolamine-impaired ) ) Improved
Passive Avoidance -
Rat performance
) Improved learning and
Aged Rat Morris Water Maze

retention

Detailed Experimental Protocols
In Vitro Assays

This assay measures the potentiation of glutamate-induced calcium influx in human embryonic
kidney (HEK293) cells stably expressing the human GIuA2 subunit of the AMPA receptor.
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Workflow for the in vitro FLIPR assay.

Methodology:

o Cell Culture: HEK293 cells stably expressing the human GIuA2 subunit are cultured in
standard media and plated into 384-well black-walled clear-bottom plates.

¢ Dye Loading: Cells are loaded with the calcium-sensitive dye Fluo-4 AM.
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e Compound Application: UoS12258 is added to the wells at a range of concentrations and
incubated.

e Glutamate Stimulation: A sub-maximal concentration of glutamate (EC-zo) is added to
stimulate the AMPA receptors.

e Fluorescence Measurement: Changes in intracellular calcium are measured as changes in
fluorescence intensity using a Fluorometric Imaging Plate Reader (FLIPR).

o Data Analysis: The potentiation of the glutamate response by UoS12258 is used to calculate
the ECso value.

Whole-cell patch-clamp electrophysiology is used to measure the effect of UoS12258 on AMPA
receptor-mediated currents in cultured rat cortical neurons.

Methodology:
e Cell Preparation: Primary cortical neurons are cultured from rat embryos.

o Patch-Clamp Recording: Whole-cell voltage-clamp recordings are performed on individual
neurons.

o Drug Application: UoS12258 is applied to the recorded neuron via a perfusion system.

o AMPA Receptor Activation: AMPA receptor-mediated currents are evoked by the application
of AMPA or glutamate.

o Data Acquisition and Analysis: The amplitude and kinetics of the AMPA receptor currents are
measured in the presence and absence of UoS12258 to determine its modulatory effects.

In Vivo Behavioral Assays

The NOR test is used to assess recognition memory. The task is based on the innate tendency
of rodents to explore a novel object more than a familiar one.
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¢ To cite this document: BenchChem. [The Chemical Architecture and Functional Profile of
Uo0S12258: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b11938622/docs#the-chemical-architecture-and-
functional-profile-of-uos12258-an-in-depth-technical-guide]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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